Cas no 899987-60-1 (8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899987-60-1
• MF: C₂₄H₂₂FN₅O₂
• MW: 431.462188243866
• CID: 5556766
• Update Time: 2025-07-31

8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)-4,7-dimethyl-2-(3-phenylpropyl)purino[7,8-a]imidazole-1,3-dione
• 8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C24H22FN5O2/c1-16-15-29-20-21(26-23(29)30(16)19-13-7-6-12-18(19)25)27(2)24(32)28(22(20)31)14-8-11-17-9-4-3-5-10-17/h3-7,9-10,12-13,15H,8,11,14H2,1-2H3
• InChI Key： FWROSHXIJFCCCR-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C([H])=C1N1C(C([H])([H])[H])=C([H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Additional information on 8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 899987-60-1)

The compound 8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 899987-60-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a fluorophenyl group and an imidazopurine-dione core. These structural elements are believed to contribute to its high binding affinity for specific biological targets, particularly in the context of inflammatory and oncological pathways. Preliminary in vitro assays have demonstrated promising inhibitory activity against key enzymes involved in these pathways, suggesting its potential as a lead compound for drug development.

One of the most notable advancements in the study of this compound is its synthesis optimization. Researchers have developed a more efficient and scalable synthetic route, which has improved yield and purity. This breakthrough is critical for facilitating further preclinical and clinical studies. Additionally, computational modeling studies have provided insights into the compound's binding modes, offering a foundation for structure-activity relationship (SAR) analyses and future derivatization efforts.

In vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Early results indicate favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges such as metabolic stability and potential toxicity remain to be addressed in subsequent research phases. Collaborative efforts between academic and industrial researchers are underway to optimize these properties and advance the compound toward clinical trials.

The therapeutic potential of 8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione extends beyond its initial applications. Recent exploratory studies have suggested its utility in neurodegenerative diseases and autoimmune disorders, broadening its scope in drug discovery. These findings underscore the importance of continued investment in research and development to fully realize the compound's potential.

In conclusion, the latest research on 8-(2-fluorophenyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 899987-60-1) highlights its promising pharmacological properties and therapeutic versatility. While challenges remain, the compound represents a valuable candidate for further investigation and development in the chemical biology and medicinal chemistry fields. Future studies should focus on addressing its limitations and exploring its full therapeutic potential.